Cas no 832677-76-6 (2-Chloro-5-methoxy-4-propoxybenzaldehyde)

• Product Name: 2-Chloro-5-methoxy-4-propoxybenzaldehyde
• CAS No: 832677-76-6
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD02379921
• CID: 1086550
• PubChem ID: 19578246
• Update Time: 2025-05-20

2-Chloro-5-methoxy-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-4-propoxybenzaldehyde
• 2-chloro-5-methoxy-4-propoxybenzaldehyde(SALTDATA: FREE)
• AKOS B028886
• BS-36131
• 832677-76-6
• DTXSID70598883
• Z1203160099
• CS-0240894
• EN300-230489
• AKOS000312962
• MFCD02379921
• BBL040507
• 2-chloro-5-methoxy-4-propoxy-benzaldehyde
• STK350573

• MDL： MFCD02379921
• Inchi： 1S/C11H13ClO3/c1-3-4-15-11-6-9(12)8(7-13)5-10(11)14-2/h5-7H,3-4H2,1-2H3
• InChI Key： VCEIJWMWXADXLH-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=C(C=1)OCCC)OC

Computed Properties

• Exact Mass: 228.05500
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.94990

Additional information on 2-Chloro-5-methoxy-4-propoxybenzaldehyde

Comprehensive Overview of 2-Chloro-5-methoxy-4-propoxybenzaldehyde (CAS No. 832677-76-6)

2-Chloro-5-methoxy-4-propoxybenzaldehyde (CAS No. 832677-76-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro substituent at the 2-position, a methoxy group at the 5-position, and a propoxy side chain at the 4-position, makes it a versatile building block for synthesizing complex molecules. The compound's aldehyde functional group further enhances its reactivity, enabling applications in cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for 2-Chloro-5-methoxy-4-propoxybenzaldehyde has surged due to its role in developing novel pharmaceutical APIs (Active Pharmaceutical Ingredients) and agrochemical formulations. Researchers are particularly interested in its potential for creating antimicrobial agents and antioxidant derivatives, aligning with global trends in drug discovery and sustainable agriculture. The compound's CAS No. 832677-76-6 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

The synthesis of 2-Chloro-5-methoxy-4-propoxybenzaldehyde typically involves multi-step reactions, including etherification, chlorination, and oxidation processes. Advanced techniques like HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are employed to ensure high purity (>98%), a critical factor for end-users in the fine chemical industry. Environmental considerations have also driven innovations in greener synthesis routes, such as catalytic methods using biodegradable solvents.

From an SEO perspective, common queries related to this compound include "2-Chloro-5-methoxy-4-propoxybenzaldehyde suppliers," "CAS 832677-76-6 price," and "synthetic applications of chloro-methoxy benzaldehydes." Addressing these search intents, leading manufacturers emphasize batch-to-batch consistency, regulatory compliance (REACH, FDA), and custom synthesis services. The compound's stability under ambient conditions and compatibility with Grignard reagents or Wittig reactions further expands its utility.

Emerging applications of 2-Chloro-5-methoxy-4-propoxybenzaldehyde include its use in OLED materials for flexible displays and photoinitiators in UV-curable coatings. These cutting-edge uses align with market trends toward energy-efficient technologies and eco-friendly materials. Analytical challenges, such as quantifying trace impurities via GC-MS, remain areas of active research, underscoring the compound's technical complexity.

In summary, 2-Chloro-5-methoxy-4-propoxybenzaldehyde (CAS No. 832677-76-6) represents a critical intermediate at the intersection of chemistry and innovation. Its adaptability across industries—from life sciences to advanced electronics—positions it as a compound of enduring relevance. Future developments may explore its derivatives for biodegradable polymers or catalysis, reinforcing its role in sustainable chemistry.